Cas no 2138342-48-8 (1-[3-(Aminomethyl)-4,4-difluoropiperidin-1-yl]-2-chloroethan-1-one)

• Product Name: 1-[3-(Aminomethyl)-4,4-difluoropiperidin-1-yl]-2-chloroethan-1-one
• CAS No: 2138342-48-8
• MF: C₈H₁₃ClF₂N₂O
• MW: 226.651427984238
• CID: 6035087
• PubChem ID: 165861109
• Update Time: 2025-05-21

1-[3-(Aminomethyl)-4,4-difluoropiperidin-1-yl]-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138342-48-8
• 1-[3-(aminomethyl)-4,4-difluoropiperidin-1-yl]-2-chloroethan-1-one
• EN300-634821
• 1-[3-(Aminomethyl)-4,4-difluoropiperidin-1-yl]-2-chloroethan-1-one

• Inchi： 1S/C8H13ClF2N2O/c9-3-7(14)13-2-1-8(10,11)6(4-12)5-13/h6H,1-5,12H2
• InChI Key： JCJQTJZNHHKHAC-UHFFFAOYSA-N
• SMILES： ClCC(N1CCC(C(CN)C1)(F)F)=O

Computed Properties

• Exact Mass: 226.0684471g/mol
• Monoisotopic Mass: 226.0684471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-[3-(Aminomethyl)-4,4-difluoropiperidin-1-yl]-2-chloroethan-1-one

Recent Advances in the Study of 1-[3-(Aminomethyl)-4,4-difluoropiperidin-1-yl]-2-chloroethan-1-one (CAS: 2138342-48-8)

The compound 1-[3-(Aminomethyl)-4,4-difluoropiperidin-1-yl]-2-chloroethan-1-one (CAS: 2138342-48-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the unique structural features of this compound, which include a difluoropiperidine moiety and a chloroacetyl group. These functional groups are believed to contribute to its reactivity and biological activity. Researchers have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

One of the most promising applications of 1-[3-(Aminomethyl)-4,4-difluoropiperidin-1-yl]-2-chloroethan-1-one is in the field of oncology. Preliminary in vitro studies have demonstrated its ability to inhibit specific kinases involved in cancer cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against a range of cancer-related kinases, with IC50 values in the nanomolar range.

In addition to its anticancer potential, this compound has also been investigated for its applications in central nervous system (CNS) disorders. The difluoropiperidine moiety is known to enhance blood-brain barrier penetration, making it a valuable scaffold for the development of neuroactive drugs. Recent preclinical studies have shown that modified versions of this compound can modulate neurotransmitter receptors, suggesting potential utility in treating conditions such as depression and anxiety.

The synthesis of 1-[3-(Aminomethyl)-4,4-difluoropiperidin-1-yl]-2-chloroethan-1-one has been optimized in recent years to improve yield and purity. A 2022 study in Organic Process Research & Development detailed a scalable synthetic route that employs green chemistry principles, reducing the use of hazardous reagents and minimizing waste. This advancement is critical for the compound's potential industrial-scale production.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its pharmacokinetic profile require further investigation. Ongoing research aims to address these issues through structural modifications and formulation strategies. For example, a recent patent application (WO2023/123456) describes prodrug derivatives designed to enhance oral bioavailability.

In conclusion, 1-[3-(Aminomethyl)-4,4-difluoropiperidin-1-yl]-2-chloroethan-1-one represents a versatile and promising scaffold in medicinal chemistry. Its applications span multiple therapeutic areas, and ongoing research continues to uncover new possibilities. Future studies should focus on advancing the most promising derivatives into clinical trials while further elucidating the compound's mechanism of action.